Cas no 951888-56-5 (2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene)

• Product Name: 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene
• CAS No: 951888-56-5
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 4722303
• Update Time: 2025-10-29

2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(4-CYANO-3-FLUOROPHENYL)-1-PROPENE
• FCH1393483
• 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene

• Inchi： 1S/C10H7BrFN/c1-7(11)4-8-2-3-9(6-13)10(12)5-8/h2-3,5H,1,4H2
• InChI Key： XVEUCHIAFBHFMK-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(C#N)=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 23.8

Additional information on 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene (CAS No. 951888-56-5)

2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene (CAS No. 951888-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a bromine substituent and a cyano-fluorophenyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its reactive sites enable selective modifications for targeted therapies.

The growing demand for fluorinated compounds in modern chemistry has propelled the relevance of 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene. Fluorination is a key strategy in medicinal chemistry, as it often enhances the bioavailability and metabolic stability of drug candidates. With the rise of AI-driven drug design and high-throughput screening, compounds like this are increasingly valuable for virtual libraries and combinatorial chemistry. Its CAS No. 951888-56-5 serves as a critical identifier for researchers sourcing high-purity reagents for precision synthesis.

From a synthetic perspective, the bromo and cyano functional groups in 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene offer multiple pathways for further derivatization. These groups are pivotal in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in constructing heterocyclic frameworks. Such reactions are fundamental in developing small-molecule inhibitors for oncology and neurology applications, aligning with current trends in personalized medicine.

Another area of interest is the compound's role in material science. The integration of fluorinated aromatics into polymers and liquid crystals has shown promise in improving thermal stability and optoelectronic properties. As industries shift toward sustainable materials, researchers are exploring how 951888-56-5 can contribute to next-generation coatings or flexible electronics. This aligns with global searches for eco-friendly chemical alternatives and green synthesis methods.

Quality control and analytical characterization of 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Given the emphasis on data transparency in scientific publications, suppliers must provide detailed certificates of analysis (CoA) for this compound, addressing the needs of peer-reviewed studies and regulatory submissions.

In summary, 2-Bromo-3-(4-cyano-3-fluorophenyl)-1-propene (CAS No. 951888-56-5) represents a multifaceted tool for modern chemistry. Its applications span drug development, material innovation, and catalytic research, reflecting broader trends in science and technology. As interdisciplinary collaborations grow, this compound is poised to remain a focal point for advancements in life sciences and industrial chemistry.